Cas no 184868-43-7 ((3-Thiophen-2-yl-isoxazol-5-yl)-methanol)

(3-Thiophen-2-yl-isoxazol-5-yl)-methanol structure
184868-43-7 structure
Product Name:(3-Thiophen-2-yl-isoxazol-5-yl)-methanol
CAS No:184868-43-7
MF:C8H7NO2S
MW:181.211680650711
CID:3103364
PubChem ID:5200459
Update Time:2025-04-21

(3-Thiophen-2-yl-isoxazol-5-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Thiophen-2-yl-isoxazol-5-yl)-methanol
    • AKOS005621324
    • (3-thiophen-2-yl-1,2-oxazol-5-yl)methanol
    • CCG-320740
    • (3-(2-thienyl)isoxazol-5-yl)methan-1-ol
    • [3-(thiophen-2-yl)-1,2-oxazol-5-yl]methanol
    • CS-0328451
    • (3-(Thiophen-2-yl)isoxazol-5-yl)methanol
    • STK785551
    • 184868-43-7
    • [3-(2-Thienyl)-5-isoxazolyl]methanol
    • Inchi: 1S/C8H7NO2S/c10-5-6-4-7(9-11-6)8-2-1-3-12-8/h1-4,10H,5H2
    • InChI Key: UZWYJIMDOKHCEG-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=C(CO)ON=1

Computed Properties

  • Exact Mass: 181.01974964Da
  • Monoisotopic Mass: 181.01974964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.5Ų
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